Cas no 1132690-73-3 (4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

• Product Name: 4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• CAS No: 1132690-73-3
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5711619
• PubChem ID: 57617714
• Update Time: 2025-06-29

4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1132690-73-3
• SCHEMBL4126096
• 4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• Benzofuro[3,2-d]pyrimidin-2-amine, 4-chloro-6,7,8,9-tetrahydro-

• Inchi： 1S/C10H10ClN3O/c11-9-8-7(13-10(12)14-9)5-3-1-2-4-6(5)15-8/h1-4H2,(H2,12,13,14)
• InChI Key： QGSLXDSDHWSNHS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCCC3)O2)N=C(N)N=1

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 439.2±55.0 °C(Predicted)
• pka: 2.98±0.20(Predicted)

Additional information on 4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE

Introduction to 4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE (CAS No. 1132690-73-3)

4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine (CAS No. 1132690-73-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro substituent and a tetrahydrobenzofuro[3,2-d]pyrimidine scaffold, make it an intriguing candidate for further investigation.

The chemical structure of 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine is characterized by a fused ring system consisting of a benzene ring and a furan ring, which are further connected to a pyrimidine ring. The chloro substituent at the 4-position adds to the complexity and potential reactivity of the molecule. This structural arrangement provides a foundation for exploring its interactions with various biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine in several areas of biomedical research. One notable area is its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The chloro substituent is believed to play a crucial role in enhancing the antiviral properties by modulating the interaction with viral enzymes.

In addition to its antiviral potential, 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine has also been investigated for its anticancer properties. A study published in Cancer Research demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further development as an orally available therapeutic agent.

The safety profile of 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine has been assessed through various toxicity studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 4-chloro-6,7,8,9-tetrahydrobenzofuro[3,2-d]pyrimidin-2-amine (CAS No. 1132690-73-3) represents an exciting opportunity in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable lead compound for further development. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical use.